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Introduction: The Role of CDK2 in Cell Cycle
Progression
Cyclin-dependent kinase 2 (CDK2) is a key serine/threonine kinase that, in conjunction with its

cyclin partners (Cyclin E and Cyclin A), plays a pivotal role in regulating the cell cycle.[1][2]

Specifically, the CDK2/Cyclin E complex is instrumental in the transition from the G1 to the S

phase, a critical checkpoint for DNA replication.[1] Dysregulation of CDK2 activity is a common

feature in many cancers, making it a significant target for the development of novel anticancer

therapeutics. This guide provides a detailed overview of the biological activity of CDK2-IN-29, a

potent inhibitor of CDK2.

CDK2-IN-29: A Potent Indenopyrazole-Based
Inhibitor
CDK2-IN-29, also identified as compound 13q in its primary publication, is a member of the

indenopyrazole class of compounds. It has been characterized as a potent inhibitor of cyclin-

dependent kinases.
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The primary biochemical activity of CDK2-IN-29 is its ability to inhibit the kinase activity of

CDK2. It also demonstrates inhibitory activity against CDK4, albeit at a lower potency. The half-

maximal inhibitory concentration (IC50) values are summarized in the table below.

Target IC50 (nM)

CDK2 96

CDK4 360

Data sourced from Yue EW, et al., J Med Chem. 2002.

Core Signaling Pathway and Experimental Workflow
To understand the context in which CDK2-IN-29 functions, it is crucial to visualize the CDK2

signaling pathway and the general workflow for characterizing such inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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